Cas no 1212898-59-3 (Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)-)

• Product Name: Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)-
• CAS No: 1212898-59-3
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6039485
• PubChem ID: 66514720
• Update Time: 2025-07-09

Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)-
• (2R)-2-AMINO-2-(3-METHOXY-2-NITROPHENYL)ETHAN-1-OL
• (r)-2-Amino-2-(3-methoxy-2-nitrophenyl)ethan-1-ol
• CS-0353082
• 1212898-59-3
• EN300-1836230
• AKOS015929231

• Inchi： 1S/C9H12N2O4/c1-15-8-4-2-3-6(7(10)5-12)9(8)11(13)14/h2-4,7,12H,5,10H2,1H3/t7-/m0/s1
• InChI Key： PKJJHYMAVRAYRE-ZETCQYMHSA-N
• SMILES： C1([C@@H](N)CO)=CC=CC(OC)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 415.3±45.0 °C(Predicted)
• pka: 12.30±0.10(Predicted)

Additional information on Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)-

Chemical Profile of Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)- CAS No. 1212898-59-3

Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)-, identified by its CAS number 1212898-59-3, is a specialized organic compound with a unique structural configuration that has garnered significant interest in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of nitroalkylamines, which are known for their diverse applications in medicinal chemistry due to their ability to serve as key intermediates in the synthesis of biologically active molecules.

The molecular structure of Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)- features a benzene ring substituted with an ethyl group at the β-position, a nitro group at the 2-position, and a methoxy group at the 3-position. The presence of both amino and nitro functional groups makes this compound a versatile precursor for further chemical modifications. The (βR) configuration indicates a specific stereochemical arrangement, which is crucial for its potential biological activity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel pharmacological agents derived from nitroalkylamine scaffolds. The nitro group in Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)- can be reduced to an amine under appropriate conditions, potentially yielding compounds with enhanced bioavailability and improved pharmacokinetic properties. This transformation is particularly relevant in drug discovery efforts aimed at developing treatments for neurological disorders, where precise control over molecular structure is essential.

One of the most compelling aspects of this compound is its potential role as a building block for the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have shown that nitroalkylamines can be effective in modulating enzyme activity and receptor binding. The methoxy group in Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)- also provides a site for further functionalization, allowing chemists to tailor the compound’s properties to specific therapeutic needs.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)-. By leveraging machine learning algorithms and molecular docking techniques, researchers can rapidly screen large libraries of compounds for potential therapeutic applications. This approach has already led to the identification of several promising candidates that are being further investigated in preclinical studies.

The stereochemistry of Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)- is another critical factor that influences its biological behavior. The (βR) configuration suggests that this compound may exhibit enantioselective interactions with biological targets, which could lead to improved efficacy and reduced side effects compared to racemic mixtures. This aspect is particularly relevant in drug development, where enantiopurity is often a key determinant of a drug’s safety and efficacy.

In addition to its pharmaceutical applications, Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)- has potential uses in materials science and industrial chemistry. The unique reactivity of its functional groups makes it a valuable intermediate for synthesizing polymers and specialty chemicals. For example, it can be used to create novel polymers with tailored mechanical and thermal properties, which could find applications in advanced materials engineering.

The synthesis of Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. These advancements are not only reducing production costs but also enabling the exploration of new synthetic routes that could lead to even more diverse derivatives.

As research continues to uncover new applications for nitroalkylamines like Benzeneethanol, β-amino-3-methoxy-2-nitro-, (βR)-, it is clear that this compound will remain a cornerstone of pharmaceutical and chemical innovation. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on cutting-edge therapeutics and materials science applications.